![molecular formula C18H21N3O B278422 N-[4-(4-methyl-1-piperidinyl)phenyl]nicotinamide](/img/structure/B278422.png)
N-[4-(4-methyl-1-piperidinyl)phenyl]nicotinamide
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Overview
Description
N-[4-(4-methyl-1-piperidinyl)phenyl]nicotinamide, also known as MPN, is a chemical compound that has gained significant attention in the field of scientific research. MPN is a potent and selective inhibitor of nicotinamide phosphoribosyltransferase (NAMPT), an enzyme that plays a critical role in the biosynthesis of nicotinamide adenine dinucleotide (NAD+). NAD+ is an essential coenzyme that is involved in numerous cellular processes, including DNA repair, metabolism, and cell signaling. In
Mechanism of Action
N-[4-(4-methyl-1-piperidinyl)phenyl]nicotinamide exerts its effects by inhibiting NAMPT, the rate-limiting enzyme in the biosynthesis of NAD+. NAD+ is an essential coenzyme that is involved in numerous cellular processes, including DNA repair, metabolism, and cell signaling. By inhibiting NAMPT, this compound reduces the levels of NAD+, leading to cellular dysfunction and death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of NAMPT and subsequent depletion of NAD+. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation. In animal models of inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and improve tissue damage. In animal models of metabolic disorders, this compound has been shown to improve glucose metabolism and insulin sensitivity.
Advantages and Limitations for Lab Experiments
N-[4-(4-methyl-1-piperidinyl)phenyl]nicotinamide is a potent and selective inhibitor of NAMPT, making it an attractive compound for scientific research. This compound is also a relatively simple compound to synthesize, making it readily available for use in lab experiments. However, this compound has some limitations for lab experiments, including its potential toxicity and the need for careful dosing to avoid off-target effects.
Future Directions
There are numerous future directions for the scientific research of N-[4-(4-methyl-1-piperidinyl)phenyl]nicotinamide. One potential direction is the development of novel cancer therapies that target NAMPT and NAD+ metabolism. Another potential direction is the investigation of this compound's effects on aging and age-related diseases, as NAD+ has been implicated in the aging process. Additionally, the development of more potent and selective NAMPT inhibitors could lead to new therapeutic options for a variety of diseases.
Synthesis Methods
The synthesis of N-[4-(4-methyl-1-piperidinyl)phenyl]nicotinamide involves the reaction of 4-(4-methyl-1-piperidinyl)aniline with nicotinic acid in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI). The reaction yields this compound as a white crystalline solid with a purity of over 99%. The synthesis of this compound is a straightforward and scalable process, making it an attractive compound for scientific research.
Scientific Research Applications
N-[4-(4-methyl-1-piperidinyl)phenyl]nicotinamide has been extensively studied in various fields of scientific research, including cancer, inflammation, and metabolic disorders. This compound has been shown to inhibit the growth of cancer cells by depleting NAD+ levels, which are essential for cancer cell survival. This compound has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, this compound has been shown to improve glucose metabolism and insulin sensitivity in animal models of type 2 diabetes.
properties
Molecular Formula |
C18H21N3O |
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Molecular Weight |
295.4 g/mol |
IUPAC Name |
N-[4-(4-methylpiperidin-1-yl)phenyl]pyridine-3-carboxamide |
InChI |
InChI=1S/C18H21N3O/c1-14-8-11-21(12-9-14)17-6-4-16(5-7-17)20-18(22)15-3-2-10-19-13-15/h2-7,10,13-14H,8-9,11-12H2,1H3,(H,20,22) |
InChI Key |
RFARKCRPSYYBOT-UHFFFAOYSA-N |
SMILES |
CC1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CN=CC=C3 |
Canonical SMILES |
CC1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CN=CC=C3 |
Origin of Product |
United States |
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